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Compound of Interest

Compound Name: 3-Hydroxypropanehydrazide

CAS No.: 24535-11-3

Cat. No.: B1266981

Get Quote

An In-depth Examination of 3-Hydroxypropanehydrazide and its Amino-Substituted Analogue

in Drug Discovery and Development

This technical guide provides a comprehensive overview of 3-hydroxypropanehydrazide, with

a particular focus on the scientifically and industrially significant analogue, 2-amino-3-
hydroxypropanehydrazide. It is designed for researchers, scientists, and professionals in

drug development, offering insights into the chemical identity, synthesis, and applications of

these compounds, grounded in established scientific principles and methodologies.

Introduction and Disambiguation
The term "3-hydroxypropanehydrazide" can lead to ambiguity. It is crucial to distinguish

between two distinct chemical entities:

3-Hydroxypropanehydrazide (CAS RN: 24535-11-3): A simple hydrazide derivative of 3-

hydroxypropanoic acid. Publicly available technical data on this specific compound is limited.
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(2RS)-2-Amino-3-hydroxypropanohydrazide (Free base CAS RN: 64616-76-8; Hydrochloride

salt CAS RN: 55819-71-1): Also known as DL-Serine Hydrazide, this is an amino acid-

derived hydrazide.[1][2] It is a well-documented and widely used intermediate in the

pharmaceutical industry.

This guide will primarily focus on the latter, (2RS)-2-Amino-3-hydroxypropanohydrazide, due to

its significant role in drug synthesis, while providing the available information for the former.

(2RS)-2-Amino-3-hydroxypropanohydrazide: The
Cornerstone of Benserazide Synthesis
(2RS)-2-Amino-3-hydroxypropanohydrazide hydrochloride is a pivotal starting material in the

synthesis of Benserazide, a peripheral decarboxylase inhibitor used in the management of

Parkinson's disease in combination with L-DOPA.[3]

Molecular Structure and Physicochemical Properties
The molecular structure of (2RS)-2-Amino-3-hydroxypropanohydrazide features a chiral center

at the alpha-carbon, a hydroxyl group, and a hydrazide moiety.

2-Amino-3-hydroxypropanehydrazide HCl

Condensation
(Hydrazone Formation)

2,3,4-Trihydroxybenzaldehyde

(E)-2-amino-3-hydroxy-N'-(2,3,4-trihydroxybenzylidene)propanehydrazide HClIntermediate Reduction
(Catalytic Hydrogenation) Benserazide HClFinal Product

Click to download full resolution via product page

Caption: Molecular Structure of 3-Hydroxypropanehydrazide

Table 2: Basic Information for 3-Hydroxypropanehydrazide
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Property Value Source(s)

CAS Number 24535-11-3

Molecular Formula C₃H₈N₂O₂

Molecular Weight 104.11 g/mol

Detailed physicochemical properties, synthesis protocols, and applications for this compound

are not readily available in peer-reviewed literature or major chemical databases. It is primarily

available through chemical suppliers for research purposes.

The Role of the Hydrazide Moiety in Medicinal
Chemistry
The hydrazide functional group (-CONHNH₂) is a versatile building block in medicinal

chemistry, imparting unique properties to molecules. I[4]ts significance stems from several key

aspects:

Synthetic Versatility: Hydrazides are stable and readily synthesized, often from esters or

carboxylic acids. They serve as key intermediates in the synthesis of a wide array of

heterocyclic compounds with diverse biological activities, such as oxadiazoles, pyrazoles,

and triazoles. *[5] Bioisosterism: The hydrazide-hydrazone moiety can act as a bioisostere

for other functional groups, influencing a molecule's interaction with biological targets. *[6]

Enzyme Inhibition: The hydrazide group can act as a zinc-binding moiety, making it a

valuable pharmacophore for the design of enzyme inhibitors, such as carbonic anhydrase

inhibitors. S[7]ome hydrazide-containing compounds, like iproniazid, are known irreversible

inhibitors of monoamine oxidase (MAO) enzymes due to the formation of a covalent bond

with the flavin coenzyme. *[8] Coordination Chemistry: The nitrogen and oxygen atoms of the

hydrazide group can coordinate with metal ions, which can be a crucial aspect of the

mechanism of action for some metalloenzyme inhibitors.

[6]The presence of the hydrazide group in a drug candidate can influence its pharmacokinetic

properties, including metabolic stability and bioavailability.

[9]### 5. Conclusion
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This guide has elucidated the chemical identity, synthesis, and applications of 3-
hydroxypropanehydrazide, with a necessary and detailed focus on its more prominent

analogue, (2RS)-2-amino-3-hydroxypropanehydrazide. For researchers in drug discovery

and development, a clear understanding of the distinct nature of these two compounds is

essential. While (2RS)-2-amino-3-hydroxypropanehydrazide is a well-established and critical

intermediate in pharmaceutical manufacturing, the broader utility of 3-
hydroxypropanehydrazide remains an area open for further investigation. The versatile

hydrazide moiety continues to be a valuable tool in medicinal chemistry, offering a scaffold for

the development of novel therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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